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Compound of Interest

Compound Name: 10-Bromodecanol

Cat. No.: B1266680 Get Quote

An In-Depth Technical Guide to 10-Bromodecanol: Chemical Properties and Structure

Abstract
10-Bromodecanol is a bifunctional organic compound featuring a terminal bromine atom and a

primary hydroxyl group, separated by a ten-carbon aliphatic chain.[1] This unique structure

makes it a valuable intermediate and building block in various fields of chemical synthesis,

including pharmaceuticals, agrochemicals, and materials science.[1][2] Its utility as a flexible

spacer and linker is particularly notable in the development of complex molecular architectures

such as PROTACs (Proteolysis Targeting Chimeras) and antibody-drug conjugates (ADCs).[1]

This document provides a comprehensive overview of the chemical properties, structure, and

experimental protocols related to 10-Bromodecanol.

Chemical Properties and Identification
10-Bromodecanol is typically a clear, pale yellow liquid at room temperature.[2][3] It is

classified as an irritant and requires careful handling with appropriate personal protective

equipment.[2] Key physical and chemical properties are summarized in the table below.
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Property Value

CAS Number 53463-68-6

Molecular Formula C₁₀H₂₁BrO

Molecular Weight 237.18 g/mol

Appearance Clear yellow to off-white liquid or solid

Boiling Point 165-169 °C at 10 mmHg

Density 1.19 g/mL at 25 °C

Refractive Index (n20/D) 1.476

Flash Point >109 °C (>230 °F) - closed cup

Solubility
Soluble in organic solvents like ethanol, ether,

and chloroform. Miscible with water.

pKa 15.20 ± 0.10 (Predicted)

Chemical Structure
The structure of 10-Bromodecanol consists of a linear ten-carbon chain. A hydroxyl group (-

OH) is attached to the first carbon (C1), making it a primary alcohol.[4] A bromine atom (-Br) is

attached to the tenth carbon (C10), making it a terminal alkyl bromide. This bifunctional nature

allows for selective reactions at either end of the molecule.[1]

IUPAC Name: 10-bromodecan-1-ol[5]

Linear Formula: Br(CH₂)₁₀OH

SMILES String: OCCCCCCCCCCBr

InChI Key: LGZMUUBPTDRQQM-UHFFFAOYSA-N[6]

Caption: 2D structure of 10-Bromodecanol.
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Synthesis of 10-Bromodecanol from 1,10-Decanediol
A common method for synthesizing 10-Bromodecanol is through the selective

monobromination of 1,10-decanediol using hydrobromic acid.[4]

Materials:

1,10-decanediol (10 g, 57.47 mmol)

Toluene (600 mL)

48% Hydrobromic acid (7.15 mL, 63.21 mmol)

1 N Hydrochloric acid

2 M Sodium hydroxide (aqueous)

Deionized water

Saturated saline solution

Anhydrous sodium sulfate

Silica gel

Eluent: 15% Ethyl acetate in Hexane

Procedure:

Dissolve 1,10-decanediol (10 g, 57.47 mmol) in toluene (600 mL) in a 1 L two-necked, round-

bottomed flask equipped with a Dean-Stark separator.[4]

Slowly add 48% hydrobromic acid (7.15 mL, 63.21 mmol) to the solution.[4]

Heat the reaction mixture to reflux and maintain for 16 hours.[4]

After the reaction is complete, cool the mixture to room temperature.[4]
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Wash the reaction mixture sequentially with 1 N hydrochloric acid, 2 M aqueous sodium

hydroxide, deionized water, and saturated saline solution.[4]

Separate the organic phase and dry it over anhydrous sodium sulfate.[4]

Filter the solution and concentrate it under reduced pressure to obtain the crude product.[4]

Purify the crude product by silica gel column chromatography, using 15% ethyl acetate in

hexane as the eluent, to yield pure 10-Bromodecanol as a colorless transparent oil

(Expected yield: ~93%).[4]
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Synthesis and Purification Workflow

1,10-Decanediol + Toluene
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Separate Organic Layer
Dry with Na₂SO₄

Concentrate under
Reduced Pressure

Silica Gel Column Chromatography
(15% EtOAc/Hexane)

Pure 10-Bromodecanol

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 10-Bromodecanol.

Spectroscopic Characterization
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The structure and purity of the synthesized 10-Bromodecanol can be confirmed using various

spectroscopic techniques.

¹H NMR (500 MHz, CDCl₃):

δ 3.63 (t, J = 5.8 Hz, 2H, -CH₂OH)

δ 3.39 (t, J = 6.8 Hz, 2H, -CH₂Br)

δ 1.85 (m, 2H)

δ 1.56 (m, 2H)

δ 1.42 (m, 2H)

δ 1.38-1.27 (m, 10H)[4]

¹³C NMR (125 MHz, CDCl₃):

δ 62.9, 33.9, 32.7, 32.6, 29.3, 29.2, 29.2, 28.6, 28.0, 25.6[4]

Infrared (IR) Spectroscopy (Neat):

νₘₐₓ 2927, 2856, 1738, 1593, 1449, 1367, 1241 cm⁻¹[4]

High-Resolution Mass Spectrometry (HRMS-ESI):

Calculated for C₁₀H₂₂BrO [M+H]⁺: 237.0854

Measured: 237.0845[4]

The presence of bromine results in a characteristic isotopic pattern in the mass spectrum. For a

molecule with one bromine atom, two peaks of nearly equal intensity will be observed at M and

M+2, corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[7]

Applications in Research and Development
10-Bromodecanol is a versatile reagent in organic synthesis.
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Pharmaceuticals and Drug Development: It is used as an intermediate for active

pharmaceutical ingredients (APIs).[2] Its bifunctional nature makes it an ideal linker for

creating PROTACs and ADCs, where precise spacing between two different functional

moieties is crucial.[1] It has also been used to synthesize molecules that induce neurite

outgrowth in neuronal cells.[4]

Agrochemicals: It serves as a building block in the synthesis of pesticides and herbicides.[2]

Pheromone Synthesis: It was used in the synthesis of (11Z,13Z)-11,13-hexadecadienal, the

female sex pheromone of the navel orangeworm (Amyelois transitella).[3][4]

Materials Science: It can be used to synthesize rotaxane dendrimers and as a monomer or

cross-linking agent in polymer chemistry.[1][4]

Safety and Handling
10-Bromodecanol is an irritant, capable of causing skin, eye, and respiratory system irritation.

[2][3]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Measures: Handle in a well-ventilated area. Wear suitable protective clothing,

gloves, and eye/face protection.[2][3] In case of contact with eyes, rinse immediately with

plenty of water and seek medical advice.[3]

Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere. It

is sensitive to moisture, heat, and air.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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